Cas no 2229292-76-4 (1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229292-76-4
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• CID: 5856703
• PubChem ID: 165713203
• Update Time: 2025-05-24

1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol
• [1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropyl]methanol
• 2229292-76-4
• EN300-1948385

• Inchi： 1S/C10H16F2O/c1-8(2)5-9(8,6-13)7-3-10(11,12)4-7/h7,13H,3-6H2,1-2H3
• InChI Key： SXUNYBHORSVXIA-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(CO)CC1(C)C)F

Computed Properties

• Exact Mass: 190.11692145g/mol
• Monoisotopic Mass: 190.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol

Recent Advances in the Study of 1-(3,3-Difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229292-76-4)

1-(3,3-Difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229292-76-4) is a cyclobutyl- and cyclopropyl-containing compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of high interest for researchers in the pharmaceutical industry.

The synthesis of 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol has been optimized in recent years, with several research groups reporting improved yields and purity through innovative catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclobutyl and cyclopropyl rings, which are critical for the compound's bioactivity. The study also emphasized the importance of the difluorocyclobutyl moiety in enhancing the metabolic stability of the molecule, a key consideration in drug design.

Pharmacological evaluations of 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol have revealed its potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary in vitro assays demonstrated its high affinity for specific GPCR subtypes, suggesting its utility in treating neurological disorders such as Parkinson's disease and schizophrenia. Furthermore, its ability to cross the blood-brain barrier (BBB) with minimal efflux has positioned it as a promising candidate for central nervous system (CNS)-targeted therapies.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory properties. A 2024 study in ACS Chemical Biology reported that 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising results, challenges remain in the clinical translation of 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol. Issues such as off-target effects and long-term toxicity profiles require further investigation. Ongoing studies are employing advanced techniques like cryo-EM and molecular dynamics simulations to elucidate the compound's binding interactions and optimize its selectivity. As research progresses, this molecule is expected to play a pivotal role in the development of next-generation therapeutics.

In conclusion, 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229292-76-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse pharmacological activities underscore its potential as a versatile scaffold for therapeutic development. Future studies will likely focus on refining its pharmacokinetic properties and expanding its therapeutic applications, paving the way for its eventual clinical use.